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The table below summarizes key strains of S. griseoaurantiacus and the bioactive compounds they produce.

Strain Source | Major Bioactive Compounds . . o
. . . Primary Documented Bioactivities
Identifier Isolation Identified
MK393- Not specified in Diperamycin Antibacterial against Gram-positive
AF2[1] abstract bacteria (e.g., Staphylococcus
aureus, Enterococcus seriolicida) [1]
MH191 [2] Wheat plant Undecylprodigiosin, Antifungal against various fungal
[3] roots Manumycin family compounds, phytopathogens [2] [3]
(Endophyte) Desferrioxamine
AD2 [4] Honey (from Undecylprodigiosin, Antibacterial against Gram-positive
Beehive) Manumycin bacteria (e.g., Staphylococcus
aureus, Enterococcus faecalis) [4]
XQ-29 [5] Pepper Not specified in the study Antifungal against Sclerotium rolfsir;
rhizospheric soil promotes plant growth and induces
plant defense responses [5]
HNF214 Apis florea Quercetin, Isoquercetin Antibacterial (vs. Gram-positive
[6] beehive bacteria); Cytotoxic against breast,

cervical, and liver cancer cell lines

[6]
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Strain Source / Major Bioactive Compounds . . .
. ) . Primary Documented Bioactivities

Identifier Isolation Identified

KR0006 Soll Antimycin A3a, Antimycin A8a,  Insecticidal against Plutella

[7] Antimycin Ala xylostella (diamondback moth)

larvae and adults [7]

Detailed Methodologies for Key Experiments

For researchers aiming to replicate or build upon these studies, here are the core experimental protocols for

fermentation, compound isolation, and activity testing.

Fermentation and Metabolite Extraction

A common first step is the cultivation of the strain in liquid media to produce metabolites.

¢ Fermentation Protocol (for strain MH191 & AD2): Inoculate spore stocks into production media
such as ISP2 (4 g/L yeast extract, 10 g/L malt extract, 4 g/L dextrose) or other complex media (e.g.,
R5A, Bennet's broth) [2] [4]. Incubate in baffled flasks at 28-30°C with agitation (250 rpm) for 3-7
days [2] [7] [4].

e Metabolite Extraction: Separate the culture broth by centrifugation. Extract the supernatant with an
equal volume of ethyl acetate (EtOAc), typically 2-3 times. Pool the organic layers and concentrate
to dryness using rotary evaporation to obtain a crude extract [7] [6].

Compound Purification and Identification

The crude extract undergoes multiple chromatographic steps to isolate pure active compounds.

¢ Purification Workflow: A standard workflow is summarized in the diagram below.
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e Structural Elucidation: The structure of purified compounds is determined using spectroscopic
methods including *H-NMR, **C-NMR, 2D-NMR, and High-Resolution Mass Spectrometry (HRMS)
[71[6]-

Activity and Mechanism Testing

Assays to confirm and characterize bioactivity are critical.

o Antifungal Activity (Strain MH191 & XQ-29):

o In Vitro Dual-Culture: Streak or place an agar plug of Streptomyces on one side of a plate and
the fungal pathogen on the opposite side. Measure the zone of inhibition or percentage of
fungal growth inhibition after incubation [2] [5].
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o Mechanism Investigation: To study the antifungal mechanism, examine hyphal morphology
under microscopy for deformations. Assess cell membrane integrity using stains like propidium
iodide and measure markers of oxidative stress like Reactive Oxygen Species (ROS)
accumulation [5].

o Antibacterial Activity (Strain AD2 & HNF214):

o Agar Disk Diffusion: Soak a sterile filter disk with the purified compound or crude extract and
place it on an agar plate seeded with the target bacterium. Measure the zone of growth
inhibition after incubation [4] [6].

o Minimum Inhibitory Concentration (MIC): Use broth microdilution methods in 96-well plates
to determine the lowest concentration that prevents visible bacterial growth [6].

¢ Insecticidal Activity (Strain KR0006):

o Leaf-Disk Bioassay: Dip cabbage leaf disks into the culture filtrate or purified compound
solution. Allow to dry, then inoculate with insect larvae (e.qg., Plutella xylostella). Record larval
mortality over 24-72 hours [7].

Key Research Insights and Applications

¢ Media-Dependent Metabolite Production: The chemical output of these strains is highly influenced
by culture conditions. Strain MH191, when grown on six different media, produced 205 putative
compounds, with the predominant metabolites shifting depending on the medium [2]. This highlights
the importance of the OSMAC (One Strain Many Compounds) approach in unlocking the full
biosynthetic potential of a single strain [2].

¢ Diverse Biosynthetic Gene Clusters (BGCs): Genomic analysis of strain MH191 predicted 24
biosynthetic gene clusters [2] [3]. These BGCs show similarity to those for known compounds like
asukamycin, undecylprodigiosin, and FW0622, confirming the strain's genetic capacity to produce
a wide array of specialized metabolites [2].

o Multi-Faceted Mechanism in Biocontrol: Strain XQ-29 demonstrates a complex mode of action
beyond antibiosis. It directly inhibits the pathogen Sclerotium rolfsii by disrupting its cell
wall/membrane and inducing ROS, while also acting as a plant probiotic by enhancing the activity of
defense-related enzymes (e.g., POD, PPO, PAL) in the host plant [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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